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Compound of Interest

Compound Name: Benzohydrazide

Cat. No.: B140651

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of benzohydrazide in
various organic solvents. A comprehensive understanding of its solubility is critical for
applications in organic synthesis, pharmaceutical development, and materials science, where
benzohydrazide serves as a versatile building block and an active pharmaceutical ingredient
(API) intermediate. This document collates available quantitative and qualitative data, details a
standard experimental protocol for solubility determination, and presents logical workflows to
guide researchers.

Physicochemical Properties of Benzohydrazide

Benzohydrazide (C7HsN20) is a white to beige crystalline powder.[1][2] Its molecular structure,
featuring a benzene ring and a hydrazide functional group, dictates its solubility characteristics,
imparting both non-polar and polar attributes.

Property Value Reference
Molecular Weight 136.15 g/mol [3]
Melting Point 112-114 °C [1]
pKa 3.03 (conjugate acid at 20 °C) [3]

White to beige needle-like
Appearance [1112]
crystals or powder
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Quantitative Solubility of Benzohydrazide

The solubility of benzohydrazide is significantly dependent on the solvent and temperature.[4]
Recent studies have systematically quantified its solubility in several pure and mixed solvent
systems. The mole fraction solubility (x1) of benzohydrazide in six common solvents was
determined using the gravimetric method at temperatures ranging from 288.15 K to 328.15 K.

[4]

The data reveals that benzohydrazide's solubility in the studied alcohols increases with
temperature.[4] The order of solubility in these monosolvents is: methanol > ethanol > 1-
propanol > 2-propanol > 1-butanol > water.[4]

Table 1. Mole Fraction Solubility (x1) of Benzohydrazide in Various Solvents at Different
Temperatures (K)[4]

Temperat 1- 2-

ure (K) Methanol Ethanol Propanol  Propanol 1-Butanol = Water
288.15 0.1389 0.1011 0.0817 0.0702 0.0598 0.0107
293.15 0.1583 0.1169 0.0949 0.0819 0.0701 0.0125
298.15 0.1801 0.1348 0.1101 0.0953 0.0819 0.0146
303.15 0.2045 0.1551 0.1274 0.1106 0.0954 0.0171
308.15 0.2319 0.1782 0.1473 0.1281 0.1109 0.0200
313.15 0.2627 0.2044 0.1699 0.1481 0.1287 0.0234
318.15 0.2973 0.2342 0.1957 0.1709 0.1491 0.0273
323.15 0.3361 0.2679 0.2251 0.1969 0.1725 0.0318
328.15 0.3796 0.3061 0.2586 0.2265 0.1993 0.0371

Data sourced from the Journal of Chemical & Engineering Data.[4]

Studies have also been conducted on binary solvent mixtures, such as methanol + water and
ethanol + water, indicating that the solubility of benzohydrazide decreases with an increased
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mole fraction of water.

Qualitative Solubility Profile

While extensive quantitative data across all organic solvents is not available, qualitative
assessments have been reported. This information is valuable for initial solvent screening in
synthesis and purification processes.

Table 2: Qualitative Solubility of Benzohydrazide in Various Organic Solvents

Solvent Solubility Reference
Ethanol Good solubility [5]
Methanol Good solubility [5]

Acetone Good solubility, slightly soluble  [3][5]

Ether Slightly soluble [11[3]
Chloroform Slightly soluble [11[3]
Benzene Slightly soluble [1]

Experimental Protocol: Gravimetric Solubility
Determination

The following is a standard protocol for determining the equilibrium solubility of
benzohydrazide in a given solvent, adapted from established gravimetric methods.[4]

Objective: To determine the equilibrium solubility of benzohydrazide in a specific solvent at
various temperatures.

Materials:
» Benzohydrazide (analytical grade)

o Selected solvents (analytical grade)
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» Jacketed glass vessel (isothermal)

e Magnetic stirrer and stir bars

o Thermostatic water bath

» Analytical balance (x0.1 mg accuracy)

e Drying oven

e Syringe with filter (e.g., 0.45 um PTFE)

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of solid benzohydrazide to a known mass of the chosen solvent in
the jacketed glass vessel. The presence of excess solid is crucial to ensure equilibrium is
reached.

o Seal the vessel to prevent solvent evaporation.

e Equilibration:

o Place the vessel in the thermostatic water bath set to the desired temperature.

o Stir the mixture continuously for a predetermined time (e.g., 24 hours) to ensure solid-
liquid equilibrium is achieved. Preliminary experiments should be conducted to determine
the optimal equilibration time.

o Sampling and Analysis:

o After equilibration, cease stirring and allow the undissolved solid to settle for at least 2
hours.

o Carefully withdraw a sample of the supernatant using a pre-weighed syringe fitted with a
filter to remove any solid particles.
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o Weigh the syringe containing the saturated solution to determine the mass of the collected
sample.

e Solvent Evaporation:
o Transfer the collected sample to a pre-weighed vial.

o Dry the sample in an oven at an appropriate temperature (e.g., 323 K) under vacuum until
a constant weight is achieved, ensuring complete evaporation of the solvent.

o Calculation:
o Weigh the vial containing the dried benzohydrazide residue.

o The mass of the dissolved benzohydrazide and the mass of the solvent in the sample
can be calculated by subtraction.

o The mole fraction solubility (x1) is calculated using the following formula: x1 = (m1 / M1) /
[(m1/ M1) + (m2/ M2)] Where:

= m1 = mass of benzohydrazide

= M1 = molar mass of benzohydrazide (136.15 g/mol )
» m2 = mass of the solvent

= M2 = molar mass of the solvent

Visualized Workflows and Relationships

To further clarify the experimental and theoretical aspects of benzohydrazide solubility, the
following diagrams are provided.
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Workflow for Gravimetric Solubility Determination
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Caption: Experimental workflow for determining benzohydrazide solubility.
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Conceptual Solubility of Benzohydrazide
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Caption: Relationship between solvent polarity and benzohydrazide solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Solubility Profile of Benzohydrazide in Organic
Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140651#solubility-of-benzohydrazide-in-different-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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